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An In-depth Technical Guide to 2-Chloro-3-hydroxy-4-methoxybenzoic Acid

Introduction

2-Chloro-3-hydroxy-4-methoxybenzoic acid is a polysubstituted aromatic carboxylic acid. Its
unique arrangement of chloro, hydroxyl, methoxy, and carboxylic acid functional groups makes
it a molecule of significant interest as a versatile building block in synthetic organic chemistry.
This guide provides a comprehensive technical overview of its chemical properties, a proposed
synthetic pathway, and key analytical data, designed for researchers and professionals in drug
development and chemical synthesis. Given the limited direct experimental data in publicly
accessible literature for this specific compound, this document synthesizes information from
established chemical principles and data from its immediate precursor and structurally
analogous compounds to provide a robust and scientifically grounded profile.

Compound Identification and Chemical Structure

Correctly identifying a chemical entity is the foundation of all subsequent research and
development. The primary identifiers and structural representation for 2-Chloro-3-hydroxy-4-
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methoxybenzoic acid are provided below.

IUPAC Name: 2-Chloro-3-hydroxy-4-methoxybenzoic acid

Molecular Formula: CsH7ClOa4

Molecular Weight: 202.59 g/mol

CAS Number: Not readily available in public databases. The immediate precursor, 2-Chloro-
3-hydroxy-4-methoxybenzaldehyde, is registered under CAS Number 37687-57-3.[1][2]

Chemical Structure

2-Chloro-3-hydroxy-4-methoxybenzoic acid

CsH7ClOa
MW: 202.59 g/mol

Click to download full resolution via product page

Caption: Chemical structure and identifiers.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various systems,
influencing everything from reaction conditions to formulation. The following table summarizes
the predicted and inferred properties for 2-Chloro-3-hydroxy-4-methoxybenzoic acid.
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Property

Value

Rationale & Supporting
Evidence

Physical State

Beige to off-white solid

Expected to be a solid at room
temperature, similar to its
aldehyde precursor and other

substituted benzoic acids.[3]

Melting Point

> 210 °C (estimated)

The aldehyde precursor, 2-
chloro-3-hydroxy-4-
methoxybenzaldehyde, has a
high melting point of 204-208
°C.[1][4][5] The carboxylic acid
is expected to have a higher
melting point due to stronger
intermolecular hydrogen
bonding from the carboxylic

acid dimer formation.

Solubility

Slightly soluble in water;
Soluble in polar organic

solvents (e.g., Acetone,

Dichloromethane, Chloroform).

The presence of polar hydroxyl
and carboxylic acid groups
allows for some water
solubility.[6][7] However,
solubility is expected to be
greater in organic solvents, a
common characteristic for

compounds of this class.[6][8]

pKa

~3.5 - 4.0 (estimated)

Benzoic acid has a pKa of
4.20. The ortho-hydroxyl group
in salicylic acid lowers the pKa
to 2.97 due to stabilization of
the conjugate base through
intramolecular hydrogen
bonding.[9] The combined
electron-withdrawing effects of
the ortho-chloro and meta-

hydroxyl groups are expected

© 2026 BenchChem. All rights reserved. 3/5

Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21332~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2012:53:59~~4-Chloro-2-methoxybenzoic%20acid~~
https://www.sigmaaldrich.com/JP/ja/product/aldrich/565997
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6472548.htm
https://www.chemsrc.com/en/cas/37687-57-3_891221.html
https://pdf.benchchem.com/1347/Solubility_Profile_of_2_3_Dihydroxy_4_methoxybenzoic_Acid_A_Technical_Guide.pdf
https://foodb.ca/compounds/FDB000843
https://pdf.benchchem.com/1347/Solubility_Profile_of_2_3_Dihydroxy_4_methoxybenzoic_Acid_A_Technical_Guide.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6746524_EN.htm
https://global.oup.com/us/companion.websites/fdscontent/uscompanion/us/static/companion.websites/9780197651896/Table_20.5_pKa_values_for_benzoic_acid_derivatives.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627610?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

to increase the acidity
compared to benzoic acid.

Synthesis and Purification

A reliable synthetic route is paramount for obtaining high-purity material for research. While no
direct synthesis is published, a logical and high-yielding two-step pathway can be proposed
starting from the commercially available isovanillin (3-hydroxy-4-methoxybenzaldehyde).

Proposed Synthetic Pathway

The synthesis involves two key transformations:

» Ortho-Chlorination: Selective chlorination of isovanillin at the position ortho to the activating
hydroxy! group.

o Oxidation: Conversion of the aldehyde functional group to a carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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